Cas no 910391-40-1 (2-(2-bromo-4-methylphenyl)ethan-1-amine)

• Product Name: 2-(2-bromo-4-methylphenyl)ethan-1-amine
• CAS No: 910391-40-1
• Molecular Formula: C₉H₁₂BrN
• Molecular Weight: 214.102281570435
• CID: 1958306
• PubChem ID: 69625969

2-(2-bromo-4-methylphenyl)ethan-1-amine Properties

Names and Identifiers

• 2-(2-bromo-4-methyl-phenyl)ethanamine
• 2-(2-bromo-4-methylphenyl)ethan-1-amine
• AKOS017558927
• SCHEMBL5981997
• 2-(2-bromo-4-methylphenyl)ethanamine
• A1-37542
• EN300-1914166
• 910391-40-1

• InChIKey： OVTUMWAUNPYUMF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12BrN/c1-7-2-3-8(4-5-11)9(10)6-7/h2-3,6H,4-5,11H2,1H3
• SMILES： CC1=CC(=C(C=C1)CCN)Br

Computed Properties

• Exact Mass: 213.01531g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.01531g/mol
• Heavy Atom Count: 11
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines